1'-[(1,3-benzothiazol-2-ylthio)acetyl]-1,4'-bipiperidine-4'-carboxamide

• IUPAC Name: 1-[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H26N4O2S2/c21-18(26)20(24-10-4-1-5-11-24)8-12-23(13-9-20)17(25)14-27-19-22-15-6-2-3-7-16(15)28-19/h2-3,6-7H,1,4-5,8-14H2,(H2,21,26)
• InChI Key: ZVCWSVGBOGFIQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCN(CC2)C(=O)CSC3=NC4=CC=CC=C4S3)C(=O)N
• Molecular Formula: C20H26N4O2S2
• Molecular Weight: 418.6 g/mol

Description

Benzothiazole derivatives are of great interest due to their wide range of biological activities and medicinal applications. They are often used in the development of new drugs and have shown potential in various therapeutic areas.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized by a benzene ring fused to a thiazole ring. The exact structure of “1’-[(1,3-benzothiazol-2-ylthio)acetyl]-1,4’-bipiperidine-4’-carboxamide” would need to be determined through further analysis.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. For example, a copper-promoted [3 + 1 + 1]-type cyclization reaction enables a selective construction of 2-aryl or 2-benzyl substituted benzothiazoles from o-iodoaniline derivatives, S8, and N-tosylhydrazones depending on the reaction system.

Physical and Chemical Properties Analysis

The physical and chemical properties of a specific benzothiazole derivative would depend on its exact molecular structure. For example, the compound “1-(1,3-benzothiazol-2-ylthio)acetone” has a molecular formula of C10H9NOS2, an average mass of 223.315 Da, and a monoisotopic mass of 223.012558 Da.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on the specific compound and its intended use. Some benzothiazole derivatives have shown antibacterial activity by inhibiting various enzymes.

Safety and Hazards

The safety and hazards associated with a specific benzothiazole derivative would depend on its exact molecular structure and intended use. It’s important to handle all chemicals with care and follow appropriate safety protocols.